Cas no 1261992-24-8 (2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1261992-24-8
• MF: C₁₄H₇FN₂O₄
• MW: 286.21478676796
• MDL: MFCD18320209
• CID: 2622130
• PubChem ID: 53226121
• Update Time: 2025-05-21

2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CYANO-2-FLUOROPHENYL)-4-NITROBENZOIC ACID
• DTXSID40689853
• MFCD18320209
• 3'-Cyano-2'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid, 95%
• 1261992-24-8
• 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18320209
• Inchi： 1S/C14H7FN2O4/c15-13-8(7-16)2-1-3-10(13)12-6-9(17(20)21)4-5-11(12)14(18)19/h1-6H,(H,18,19)
• InChI Key： LGAQQUOEVMUGLB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.03898487Da
• Monoisotopic Mass: 286.03898487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261992-24-8)

2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261992-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyano group and a nitrobenzoic acid moiety, which are critical for its reactivity and potential applications. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and fluorescence probes.

The molecular structure of 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid includes a fluorine atom and a nitro group, which contribute to its electron-withdrawing characteristics. These features make it a valuable building block in medicinal chemistry, where it is used to modulate the pharmacokinetic properties of drug candidates. Recent studies highlight its potential in targeting enzyme inhibition, particularly in diseases like cancer and inflammation, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid has been investigated for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly protocols, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, the compound’s CAS No. 1261992-24-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and drug discovery. Its nitroaromatic and fluorinated components also make it a subject of interest in material science, where such derivatives are used in organic electronics and sensor technologies.

Safety and handling of 2-(3-Cyano-2-fluorophenyl)-4-nitrobenzoic acid adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under controlled conditions makes it suitable for industrial-scale applications, though proper personal protective equipment (PPE) is recommended during handling. The compound’s spectroscopic data (e.g., NMR, IR) is well-documented, facilitating its identification and quality control in research settings.

Future research directions for CAS No. 1261992-24-8 may focus on its structure-activity relationships (SAR) to enhance its efficacy in therapeutic applications. As AI-driven drug design gains traction, computational models could predict novel derivatives of this scaffold, accelerating the discovery of next-generation biopharmaceuticals. This positions the compound at the intersection of cutting-edge science and industrial innovation.